Cas no 1171052-28-0 (2-chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride)

• Product Name: 2-chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride
• CAS No: 1171052-28-0
• MF: C₁₆H₂₃Cl₂N₃O₄S
• MW: 424.342520952225
• MDL: MFCD08447133
• CID: 842693
• PubChem ID: 20847877
• Update Time: 2025-06-08

2-chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[5-(MORPHOLIN-4-YLSULFONYL)-2-PYRROLIDIN-1-YLPHENYL]ACETAMIDE HYDROCHLORIDE
• 2-Chloro-N-(5-(morpholinosulfonyl)-2-(pyrrolidin-1-yl)phenyl)acetamide hydrochloride
• 2-chloro-N-[5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenyl]acetamide hydrochloride
• NE22954
• 2-chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride
• CS-0218740
• J-509133
• EN300-01922
• G37940
• 2-Chloro-N-(5-(morpholinosulfonyl)-2-(pyrrolidin-1-yl)phenyl)acetamidehydrochloride
• Z104480650
• 2-chloro-N-(5-morpholin-4-ylsulfonyl-2-pyrrolidin-1-ylphenyl)acetamide;hydrochloride
• 1171052-28-0

• MDL： MFCD08447133
• Inchi： 1S/C16H22ClN3O4S.ClH/c17-12-16(21)18-14-11-13(3-4-15(14)19-5-1-2-6-19)25(22,23)20-7-9-24-10-8-20;/h3-4,11H,1-2,5-10,12H2,(H,18,21);1H
• InChI Key： SNNWKNMTVQEMQO-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=C(C=CC=1N1CCCC1)S(N1CCOCC1)(=O)=O)=O.Cl

Computed Properties

• Exact Mass: 423.0786328g/mol
• Monoisotopic Mass: 423.0786328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3

Additional information on 2-chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride

2-Chloro-N-5-(Morpholine-4-sulfonyl)-2-(Pyrrolidin-1-yl)phenylacetamide Hydrochloride: A Comprehensive Overview

2-Chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride (CAS No. 1171052-28-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of phenylacetamide and incorporates functional groups such as chloro, morpholine, and pyrrolidine, which contribute to its unique pharmacological properties.

The structure of 2-chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride is characterized by a phenyl ring substituted with a chloro group at the 2-position and a morpholine sulfonyl group at the 5-position. Additionally, the presence of a pyrrolidine moiety at the 2-position of the phenyl ring and an acetamide group further enhances its structural complexity. These functional groups play crucial roles in determining the compound's biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 2-chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain.

In addition to its anti-inflammatory effects, 2-chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic properties of 2-chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride have also been studied extensively. Research indicates that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity profile in animal models suggests that it may have a favorable safety margin for clinical use.

In terms of clinical development, several Phase I and II trials are currently underway to evaluate the safety and efficacy of 2-chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride. Preliminary results from these trials have shown promising outcomes, with patients experiencing significant improvements in symptoms related to inflammatory conditions and certain types of cancer. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.

The synthesis of 2-chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride involves multiple steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 2-chlorophenol with morpholine sulfonyl chloride followed by coupling with pyrrolidine and subsequent acetylation. Advanced techniques such as microwave-assisted synthesis have also been explored to optimize the production process.

In conclusion, 2-chloro-N-5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenylacetamide hydrochloride (CAS No. 1171052-28-0) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Its unique structural features and multifaceted biological activities make it an attractive molecule for further investigation and clinical evaluation. As research in this area continues to advance, it is anticipated that this compound will play a significant role in improving patient outcomes and advancing medical treatments.